BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
Precautions for StickyCat CI

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
StickyCat Cl, a water-soluble olefin metathesis catalyst. The information is intended for
laboratory personnel and professionals involved in chemical synthesis and drug development.

Chemical and Physical Properties

StickyCat CI, with the chemical name (1,3-dimesityl-4-((trimethylammonio)methyl)imidazolidin-
2-ylidene)dichloro(2-isopropoxybenzylidene)ruthenium(ll) chloride, is a green powder.[1] It is a
ruthenium-based complex widely used as a catalyst in olefin metathesis reactions. Its key
properties are summarized in the table below.

Property Value Reference
Chemical Formula C35H4sCIsN3ORu [2][3]
Molecular Weight 734.20 g/mol [2][3]

CAS Number 1452227-72-3 [21[3]
Physical State Powder [1]

Color Green [1]

N Water-soluble, Insoluble in
Solubility , [1][2]
organic solvents.
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Hazard Identification and Safety Precautions

Note: A specific Safety Data Sheet (SDS) for StickyCat Cl was not publicly available at the
time of this writing. The following information is based on the safety data for a related
ruthenium complex, Dichloro(p-cymene)ruthenium(ll) dimer, and general best practices for
handling organometallic compounds. It is imperative to obtain and consult the official SDS from
the supplier before handling StickyCat CI.

Potential Hazards:

Eye Irritation: Like many ruthenium complexes, StickyCat Cl may cause serious eye
irritation.[4][5]

Skin Irritation: May cause skin irritation upon contact.[6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6]

Harmful if Swallowed: Oral ingestion may be harmful.[5]

Recommended Personal Protective Equipment (PPE):

PPE Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile or neoprene gloves.

Body Protection Laboratory coat.

Use in a well-ventilated area or under a fume
Respiratory Protection hood. If dust is generated, a NIOSH-approved

particulate respirator may be necessary.

Handling and Storage

Handling:

e Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation of dust.
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e Avoid contact with skin and eyes.[5][7]

e Wash hands thoroughly after handling.[7]

e The catalyst exhibits high stability and can be handled in the air for short periods.[1]
Storage:

e Short-term (< 1 week): Store under an inert gas atmosphere at ambient temperature.[3]

e Long-term (> 1 week): Store under an inert gas atmosphere in a cold, dry place
(recommended temperature: 2 - 8 °C).[3]

Experimental Protocols

The following are generalized experimental protocols derived from literature utilizing
ammonium-tagged ruthenium catalysts.[2][8] Researchers should adapt these protocols based
on their specific substrates and reaction conditions.

General Procedure for Olefin Metathesis in Toluene

» To a reaction vessel containing a magnetic stir bar, add the solid support (e.g., silica gel, 100
mgQ).

e Prepare a stock solution of StickyCat CI (e.g., 2 mg) in a minimal amount of
dichloromethane (e.g., 0.2 mL).

o Add the catalyst solution to the solid support and evaporate the solvent under reduced
pressure.

e Add toluene (e.g., 1 mL) and the olefin substrate (e.g., 0.1 mmol) to the vessel.

 Stir the reaction mixture at the desired temperature (e.g., 80 °C) and monitor the reaction
progress by a suitable analytical technique (e.g., GC, TLC).

o Upon completion, cool the reaction mixture to room temperature.

o The catalyst, immobilized on the solid support, can be removed by filtration.
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e The filtrate contains the product, which can be further purified if necessary.

Catalyst Immobilization and Removal

StickyCat Cl's ammonium tag facilitates its immobilization on various solid supports like silica
gel, alumina, or activated carbon.[1][2] This property allows for straightforward removal of the
catalyst from the reaction mixture, resulting in products with very low ruthenium contamination.

[2][8]

The general workflow for catalyst use and removal is depicted in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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